Cas no 6483-41-6 (1-ethoxy-2-{2-[2-(propan-2-yloxy)phenoxy]ethoxy}benzene)

1-ethoxy-2-{2-[2-(propan-2-yloxy)phenoxy]ethoxy}benzene structure
6483-41-6 structure
Product Name:1-ethoxy-2-{2-[2-(propan-2-yloxy)phenoxy]ethoxy}benzene
CAS No:6483-41-6
MF:C19H24O4
MW:316.391466140747
CID:1682920
PubChem ID:2288851
Update Time:2025-04-21

1-ethoxy-2-{2-[2-(propan-2-yloxy)phenoxy]ethoxy}benzene Chemical and Physical Properties

Names and Identifiers

    • 1-ethoxy-2-{2-[2-(propan-2-yloxy)phenoxy]ethoxy}benzene
    • 1-ethoxy-2-[2-(2-propan-2-yloxyphenoxy)ethoxy]benzene
    • SMR000141438
    • HMS2277J14
    • 6483-41-6
    • AKOS001356671
    • CHEMBL1375092
    • UPCMLD0ENAT5774506:001
    • 1-ethoxy-2-[2-(2-isopropoxyphenoxy)ethoxy]benzene
    • BDBM77280
    • MLS000534002
    • Z237480288
    • REGID_for_CID_2288851
    • cid_2288851
    • DTXSID80367800
    • Inchi: 1S/C19H24O4/c1-4-20-16-9-5-6-10-17(16)21-13-14-22-18-11-7-8-12-19(18)23-15(2)3/h5-12,15H,4,13-14H2,1-3H3
    • InChI Key: NCKZVQLIUXCUQF-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1OCCOC1C=CC=CC=1OCC)C(C)C

Computed Properties

  • Exact Mass: 316.16745924g/mol
  • Monoisotopic Mass: 316.16745924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 36.9Ų
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